(2R,3S,4S,5R)-2,3,4,5,6-pentahydroxyhexanamide

• Molecular Formula: C6H13NO6
• Molecular Weight: 195.17 g/mol
• IUPAC Name: (2R,3S,4S,5R)-2,3,4,5,6-pentahydroxyhexanamide
• InChI: InChI=1S/C6H13NO6/c7-6(13)5(12)4(11)3(10)2(9)1-8/h2-5,8-12H,1H2,(H2,7,13)/t2-,3+,4+,5-/m1/s1
• InChI Key: JCZPMGDSEAFWDY-MGCNEYSASA-N
• Isomeric SMILES: C([C@H]([C@@H]([C@@H]([C@H](C(=O)N)O)O)O)O)O
• Canonical SMILES: C(C(C(C(C(C(=O)N)O)O)O)O)O

Description

(2R,3S,4S,5R)-2,3,4,5,6-Pentahydroxyhexanamide is a polyhydroxy amide derived from D-galactonic acid, where the carboxylic acid group (-COOH) is replaced by a carboxamide (-CONH₂). Its stereochemistry (2R,3S,4S,5R) distinguishes it from other sugar acid derivatives, such as gluconamide or mannonamide, which have different configurations at chiral centers .

Key properties include:

• Molecular formula: C₆H₁₃NO₆
• Functional groups: 5 hydroxyl (-OH), 1 amide (-CONH₂)
• Stereochemistry: Critical for biological recognition, as seen in receptor-ligand interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R,3S,4S,5R)-2,3,4,5,6-pentahydroxyhexanamide typically involves the oxidation of corresponding hexose sugars followed by amide formation. One common method involves the use of D-glucose as a starting material, which undergoes oxidation to form the corresponding hexonic acid. This acid is then converted to its amide form under controlled conditions using reagents like ammonia or amines .

Industrial Production Methods

Industrial production of (2R,3S,4S,5R)-2,3,4,5,6-pentahydroxyhexanamide often employs biotechnological processes involving microbial fermentation. Specific strains of bacteria or yeast are used to convert glucose into the desired compound through enzymatic pathways. This method is favored for its efficiency and eco-friendliness .

Chemical Reactions Analysis

Types of Reactions

(2R,3S,4S,5R)-2,3,4,5,6-pentahydroxyhexanamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: The compound can be reduced to form alcohol derivatives.

Substitution: Hydroxyl groups can be substituted with other functional groups like halides or amines

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide are commonly used.

Reduction: Sodium borohydride or lithium aluminum hydride are typical reducing agents.

Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide are used for substitution reactions

Major Products

The major products formed from these reactions include various derivatives like hexonic acids, hexanols, and substituted hexanamide compounds .

Scientific Research Applications

(2R,3S,4S,5R)-2,3,4,5,6-pentahydroxyhexanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Plays a role in metabolic pathways and is used in studies related to carbohydrate metabolism.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antioxidant effects.

Industry: Utilized in the production of biodegradable polymers and as a precursor for various chemical syntheses

Mechanism of Action

The mechanism of action of (2R,3S,4S,5R)-2,3,4,5,6-pentahydroxyhexanamide involves its interaction with various enzymes and receptors in biological systems. It acts as a substrate for enzymes involved in carbohydrate metabolism, influencing pathways like glycolysis and the pentose phosphate pathway. The compound’s hydroxyl groups allow it to form hydrogen bonds with proteins and other biomolecules, modulating their activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Sugar Acid Amides

(a) N-Dodecyl-D-gluconamide

• Structure : (2R,3S,4R,5R)-N-dodecyl-2,3,4,5,6-pentahydroxyhexanamide
• Molecular formula: C₁₈H₃₇NO₆
• Key differences : A 12-carbon alkyl chain (dodecyl) replaces the amide’s hydrogen, enhancing surfactant properties.
• Applications : Used in detergents and emulsifiers due to its amphiphilic nature .

(b) (2R,3S,4S,5R)-2,3,4,5,6-Pentahydroxy-N-(2-hydroxyethyl)hexanamide

• Structure : Amide group substituted with a 2-hydroxyethyl chain.
• Molecular formula: C₈H₁₇NO₇
• Key differences : Additional hydroxyl group on the substituent increases polarity.
• Applications : Investigated in flavor industries; exhibits diastereomer-specific activity .

(c) 2-Phenyl-5-{methyl[(2R,3S,4S,5S)-2,3,4,5,6-pentahydroxyhexyl]amino}-1,3-oxazole-4-carboxylic acid

• Structure : Complex oxazole derivative with a pentahydroxyhexyl chain.
• Applications : Displays vasoactive effects at 50–100 μmol/L, highlighting the role of hydroxyl groups in biological activity .

Sugar Acid Salts and Derivatives

(a) Calcium D-Galactonate

• Structure : Calcium salt of D-galactonic acid.
• Molecular formula : C₆H₁₀CaO₇·5H₂O
• Key differences : Ionic form (salt) vs. covalent amide bond.
• Applications : Used in pharmaceuticals as a calcium supplement .

(b) Sodium (2R,3S,4R,5R)-2,3,4,5,6-Pentahydroxyhexanoate

• Structure : Sodium salt of D-galactonic acid.
• Molecular formula : C₆H₁₁NaO₇
• Applications : Water-soluble additive in food and cosmetics .

(c) {2-[(2R,3S,4S,5R)-2,3,4,5,6-Pentahydroxyhexanamido]ethoxy}phosphonic Acid

• Structure : Phosphonic acid derivative with a galactonamide backbone.

Stereochemical Variants

(a) D-Gluconamide

• Structure : (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanamide
• Key differences : Configuration at C4 (R vs. S in galactonamide).
• Implications : Altered hydrogen bonding patterns affect solubility and enzyme interactions .

(b) D-Talonic Acid Amide

• Structure : (2S,3S,4S,5R)-2,3,4,5,6-pentahydroxyhexanamide
• Key differences : Stereochemistry at C2 and C3.
• Implications : Reduced bioavailability compared to galactonamide due to steric hindrance .

Comparative Data Table

Compound Name	Molecular Formula	Substituent/Modification	Molecular Weight	Key Applications	Reference ID
(2R,3S,4S,5R)-Pentahydroxyhexanamide	C₆H₁₃NO₆	-CONH₂	195.17	Biochemical research
N-Dodecyl-D-gluconamide	C₁₈H₃₇NO₆	-CONH-C₁₂H₂₅	387.49	Surfactants
Calcium D-Galactonate	C₆H₁₀CaO₇·5H₂O	Ca²⁺ salt	368.30	Pharmaceuticals
2-Hydroxyethyl galactonamide	C₈H₁₇NO₇	-CONH-CH₂CH₂OH	239.22	Flavor industry
Zinc Gluconate	C₁₂H₂₂O₁₄Zn	Zn²⁺ salt of gluconic acid	455.68	Nutraceuticals